N-(4-amino-6-oxo-2-((2-oxo-2-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide

• IUPAC Name: N-(4-amino-6-oxo-2-phenacylsulfanyl-1H-pyrimidin-5-yl)-4-methoxybenzamide
• InChI: InChI=1S/C20H18N4O4S/c1-28-14-9-7-13(8-10-14)18(26)22-16-17(21)23-20(24-19(16)27)29-11-15(25)12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,22,26)(H3,21,23,24,27)
• InChI Key: XTBPFVXBNMZLAI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)C3=CC=CC=C3)N
• Molecular Formula: C20H18N4O4S
• Molecular Weight: 410.4 g/mol

Description

N-(4-amino-6-oxo-2-((2-oxo-2-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C20H18N4O4S and its molecular weight is 410.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study by Desai, Rajpara, and Joshi (2013) focused on the synthesis of a series of compounds including N-(4-methoxybenzamides) for in vitro antibacterial and antifungal screening. The compounds exhibited promising therapeutic interventions for microbial diseases, especially against bacterial and fungal infections (Desai et al., 2013).

Anti-Inflammatory and Analgesic Agents

• Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel compounds, exploring their potential as anti-inflammatory and analgesic agents. The study highlights the compounds' inhibitory activity on COX-2 selectivity and their significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Antifungal Effects

• Research by Jafar et al. (2017) investigated the antifungal effects of derivatives, including those similar in structure to N-(4-amino-6-oxo-2-((2-oxo-2-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide. The study found these compounds to be biologically active against Aspergillus species, suggesting their development as useful antifungal agents (Jafar et al., 2017).

Anticancer Activity

• Theoclitou et al. (2011) discovered a compound within the same chemical family, highlighting its role as a kinesin spindle protein (KSP) inhibitor with potential anticancer properties. This study emphasizes the importance of such compounds in the development of cancer treatments (Theoclitou et al., 2011).

Synthesis and Characterization of Polyimides

• Butt, Akhtar, Zafar-uz-Zaman, and Munir (2005) focused on synthesizing and characterizing novel aromatic polyimides, demonstrating the broad applicability of such compounds in materials science, potentially including derivatives of this compound (Butt et al., 2005).